Cas no 873790-17-1 (N-(5-methyl-1,3,4-oxadiazol-2-yl)-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide)

• Product Name: N-(5-methyl-1,3,4-oxadiazol-2-yl)-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide
• CAS No: 873790-17-1
• MF: C₁₈H₂₂N₄O₄S
• MW: 390.456682682037
• CID: 6348716
• PubChem ID: 8831638
• Update Time: 2025-05-19

N-(5-methyl-1,3,4-oxadiazol-2-yl)-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26605906
• 873790-17-1
• N-(5-methyl-1,3,4-oxadiazol-2-yl)-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide
• Z73309145

• Inchi： 1S/C18H22N4O4S/c1-13-3-5-15(6-4-13)9-12-27(24,25)22-10-7-16(8-11-22)17(23)19-18-21-20-14(2)26-18/h3-6,9,12,16H,7-8,10-11H2,1-2H3,(H,19,21,23)/b12-9+
• InChI Key： YRGKRFFHFLFWBH-FMIVXFBMSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(N1CCC(C(NC2=NN=C(C)O2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.13617637g/mol
• Monoisotopic Mass: 390.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 114Ų

Additional information on N-(5-methyl-1,3,4-oxadiazol-2-yl)-1-[2-(4-methylphenyl)ethenesulfonyl]piperidine-4-carboxamide

N-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-1-[2-(4-Methylphenyl)Ethenesulfonyl]Piperidine-4-Carboxamide: A Comprehensive Overview

N-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-1-[2-(4-Methylphenyl)Ethenesulfonyl]Piperidine-4-Carboxamide is a complex organic compound with the CAS registry number 873790-17-1. This compound has garnered significant attention in the scientific community due to its unique structural features and potential applications in various fields. The molecule consists of a piperidine ring substituted with a carboxamide group at the 4-position and an ethenesulfonyl group at the 1-position. Additionally, the compound features a 5-methyl-substituted oxadiazole moiety attached via a methylene bridge. These structural elements contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry. The oxadiazole ring is known for its ability to enhance the pharmacokinetic properties of molecules, such as improving bioavailability and stability. In this compound, the 5-methyl substitution on the oxadiazole ring further modulates its electronic properties, potentially enhancing its interaction with biological targets. Researchers have explored the use of such compounds in drug design, particularly in the development of inhibitors for various enzymes and receptors.

The ethenesulfonyl group attached to the piperidine ring introduces additional functionality to the molecule. Sulfonyl groups are known for their ability to act as electrophilic centers in chemical reactions, making them valuable in processes such as nucleophilic substitution and addition. In this compound, the ethenesulfonyl group may play a critical role in mediating interactions with biological systems or other molecules. Recent advancements in sulfonamide chemistry have demonstrated their potential as key components in drug delivery systems and bioconjugate chemistry.

The piperidine ring serves as a versatile scaffold for attaching various functional groups. Piperidines are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with diverse chemical environments. In this compound, the piperidine ring's flexibility allows for fine-tuning of steric and electronic properties, which is essential for optimizing biological activity. Studies have shown that such cyclic amides can exhibit significant anti-inflammatory and analgesic effects, making them promising candidates for therapeutic applications.

From a synthetic perspective, the construction of N-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-1-[2-(4-Methylphenyl)Ethenesulfonyl]Piperidine-4-Carboxamide involves a series of carefully designed reactions. The synthesis typically begins with the preparation of intermediates such as substituted oxadiazoles and sulfonylated piperidines. Modern methodologies have enabled chemists to achieve high yields and excellent stereocontrol during these steps. For instance, recent research has emphasized the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses provide critical insights into its molecular structure and purity. For example, NMR spectroscopy has been employed to confirm the regiochemistry of substituents on both the oxadiazole and piperidine rings. Such detailed characterization is essential for ensuring the reliability of experimental results in downstream applications.

Looking ahead, N-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-1-[2-(4-Methylphenyl)Ethenesulfonyl]Piperidine-4-Carboxamide holds great promise for further exploration in both academic and industrial settings. Its unique combination of functional groups makes it an ideal candidate for studying molecular recognition processes and developing novel therapeutic agents. Ongoing research is focused on optimizing its pharmacokinetic profile through structural modifications while maintaining or enhancing its bioactivity.

In conclusion, N-(5-Methyl-1,3,4-Oxadiazol-2-Yl)-1-[2-(4-Methylphenyl)Ethenesulfonyl]Piperidine-4-Carboxamide (CAS No: 873790-17) is a fascinating compound with rich structural complexity and diverse functional groups. Its potential applications span across medicinal chemistry, materials science, and beyond. As researchers continue to unravel its properties and explore its uses, this compound is poised to make significant contributions to various scientific disciplines.